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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472 Get Quote

In-Depth Technical Guide to 1-Tetracontanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Tetracontanol, a long-chain

saturated fatty alcohol with growing interest in various scientific and industrial fields. This

document details its chemical identity, physicochemical properties, and known biological

activities, offering valuable information for researchers and professionals in drug development

and related areas.

Core Chemical Information
1-Tetracontanol is a straight-chain fatty alcohol with a 40-carbon backbone. Its fundamental

identifiers are crucial for accurate research and sourcing.

Identifier Value

CAS Number 164350-12-3

Molecular Formula C₄₀H₈₂O

Molecular Weight 595.1 g/mol

Physicochemical Properties
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Understanding the physicochemical properties of 1-Tetracontanol is essential for its

application in experimental settings and formulation development. Due to its long aliphatic

chain, it is a waxy solid at room temperature with very low solubility in water but soluble in

organic solvents.

Property Value

Appearance Waxy Solid

Solubility Insoluble in water; Soluble in organic solvents

Biological Activities and Potential Applications
Preliminary research suggests that 1-Tetracontanol exhibits a range of biological activities that

are of interest to the pharmaceutical and nutraceutical industries. It is naturally found in plant

waxes and has been investigated for its potential health benefits.

Key reported biological activities include:

Anti-inflammatory Properties: 1-Tetracontanol may modulate inflammatory pathways,

making it a candidate for research into inflammatory conditions.

Antioxidant Effects: Its chemical structure may contribute to antioxidant activity, helping to

mitigate oxidative stress.

Antimicrobial Activity: Some studies indicate that long-chain fatty alcohols like 1-
Tetracontanol may possess antimicrobial properties.

These activities suggest potential applications in the development of new therapeutic agents

and functional ingredients.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-Tetracontanol
are critical for reproducible research.

Synthesis of 1-Tetracontanol
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A common method for the synthesis of long-chain fatty alcohols like 1-Tetracontanol involves

the reduction of the corresponding fatty acid, tetracontanoic acid.

Example Protocol: Reduction of Tetracontanoic Acid

Dissolution: Dissolve tetracontanoic acid in a suitable anhydrous solvent (e.g.,

tetrahydrofuran [THF]) under an inert atmosphere (e.g., argon or nitrogen).

Reducing Agent: Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH₄), to

the solution while maintaining a controlled temperature (typically 0 °C to room temperature).

Reaction: Allow the reaction to proceed for several hours until the reduction is complete. The

progress can be monitored by techniques like thin-layer chromatography (TLC).

Quenching: Carefully quench the reaction by the sequential addition of water and a sodium

hydroxide solution to decompose the excess reducing agent and aluminum salts.

Extraction: Extract the 1-Tetracontanol from the reaction mixture using an organic solvent

(e.g., diethyl ether or ethyl acetate).

Purification: Wash the organic extract with brine, dry it over an anhydrous salt (e.g., sodium

sulfate), and concentrate it under reduced pressure. Further purification can be achieved by

column chromatography or recrystallization.

Logical Relationship of Synthesis and Purification
The following diagram illustrates the logical workflow from the starting material to the purified 1-
Tetracontanol.
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Workflow for 1-Tetracontanol Synthesis and Purification

Tetracontanoic Acid

Dissolution in Anhydrous Solvent

Reduction with LiAlH4

Reaction Quenching
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Purification (Chromatography/Recrystallization)

Pure 1-Tetracontanol

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and purification of 1-Tetracontanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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